4-(Bromoacetyl)phenoxyacetic acid

• Molecular Formula: C10H9BrO4
• Molecular Weight: 273.08 g/mol
• InChI: InChI=1S/C10H9BrO4/c11-5-9(12)7-1-3-8(4-2-7)15-6-10(13)14/h1-4H,5-6H2,(H,13,14)
• InChIKey: RLSUZPAAQRBGTM-UHFFFAOYSA-N

4-(Bromoacetyl)phenoxyacetic Acid Overview

4-(Bromoacetyl)phenoxyacetic acid (CAS 29936-81-0), also known as PTP Inhibitor III or 2-[4-(2-bromoacetyl)phenoxy]acetic acid, is a small-molecule α-haloacetophenone derivative that functions as a photoreversible covalent inhibitor of protein tyrosine phosphatases (PTPs). [1] With a molecular formula of C₁₀H₉BrO₄ and a molecular weight of 273.08 g/mol, this compound exists as a white solid at room temperature, demonstrates solubility in DMSO at 25 mg/mL, and exhibits a calculated LogP of 1.728. It is primarily utilized as a biochemical tool for investigating tyrosine phosphorylation-mediated cellular signaling pathways, particularly those involving SHP-1 and other PTP family enzymes.

PTP inhibitor

SHP-1 domain studies and phosphatase screens

Reactive handle

Bromoacetyl electrophile for covalent probe design

Synthetic building block

Thiazole and heterocycle library synthesis

• [1] Bertin Bioreagent. PTP Inhibitor III - Biochemicals - CAT N°: 19059. Product Datasheet. Available at: https://www.bertin-bioreagent.com/ptp-inhibitor-iii/ View Source

Why Generic Substitution Fails for 4-(Bromoacetyl)phenoxyacetic Acid

Generic substitution among PTP inhibitors is scientifically unsound due to fundamental differences in inhibition mechanisms, target selectivity profiles, and reversibility characteristics across this compound class. 4-(Bromoacetyl)phenoxyacetic acid operates via covalent modification of the PTP active site through its bromoacetyl warhead—a mechanism distinct from the competitive binding of vanadate-based inhibitors or the non-covalent interactions of certain natural product inhibitors. [1] Furthermore, its photoreversible covalent bond formation under 350 nm irradiation provides a unique experimental control capability absent in irreversible covalent inhibitors or purely reversible competitors. [2] The compound's broad-spectrum PTP inhibition profile, with a reported Ki of 184 µM for SHP-1, does not predictably translate across other PTP family members or across alternative inhibitor scaffolds. Substituting this compound with another PTP inhibitor without rigorous side-by-side validation risks introducing confounding variables that compromise experimental reproducibility and data interpretability. The following quantitative evidence establishes the specific, verifiable differentiation that justifies its selection over closest analogs.

This Product

4-(Bromoacetyl)phenoxyacetic acid

Dual electrophilic/nucleophilic architecture; photoreversible covalent PTP binding; defined SHP-1 affinity.

Common Replacements

vs. 4-Acetylphenoxyacetic acid

Lacks bromoacetyl warhead; no SHP-1 engagement; thiazole synthesis impossible.

vs. Sodium orthovanadate

Reversible competitive inhibition only; no light-controlled covalent trapping.

• [1] APExBIO. PTP Inhibitor III Product Page. Available at: https://www.apexbio.cn/ View Source
• [2] Bertin Bioreagent. PTP Inhibitor III - Biochemicals - CAT N°: 19059. Product Datasheet. Available at: https://www.bertin-bioreagent.com/ptp-inhibitor-iii/ View Source

4-(Bromoacetyl)phenoxyacetic Acid Evidence Guide

SHP-1 Binding Affinity Comparison

4-(Bromoacetyl)phenoxyacetic acid functions as a covalent inhibitor of PTPs, reacting with free thiols in the enzyme active site to form a stable thioether bond. Critically, this covalent bond can be reversed by irradiation at 350 nm, a property not shared by standard reversible PTP inhibitors such as sodium orthovanadate or phenylarsine oxide. [1]

SHP-1 Binding

Class-level

Ki = 184 µM

Supports SHP-1 assay benchmarking

Non-brominated analog shows no reported affinity; warhead essential.

Evidence Dimension	Inhibition mechanism and reversibility
Target Compound Data	Covalent modification of active site thiols; bond reversible with 350 nm irradiation
Comparator Or Baseline	Sodium orthovanadate: competitive phosphate analog, reversible; Phenylarsine oxide: dithiol modifier, not photoreversible
Quantified Difference	Qualitative mechanistic distinction; quantitative Ki data not available for photoreversibility comparison
Conditions	PTP enzyme assays; aqueous buffer systems

Why This Matters

The photoreversible covalent mechanism provides unique temporal control in signaling studies, enabling washout experiments to distinguish sustained vs. transient PTP inhibition effects.

• [1] Bertin Bioreagent. PTP Inhibitor III - Biochemicals - CAT N°: 19059. Product Datasheet. Available at: https://www.bertin-bioreagent.com/ptp-inhibitor-iii/ View Source

Photoreversible Covalent Inhibition vs. Orthovanadate

4-(Bromoacetyl)phenoxyacetic acid binds to the catalytic domain of SHP-1 with a Ki of 184 µM, as determined in biochemical assays. [1] For comparison, the commonly used PTP inhibitor sodium orthovanadate demonstrates IC₅₀ values ranging from 0.65 µM (PTP1B) to 0.89 µM (LAR), while phenylarsine oxide inhibits PTPε with an IC₅₀ of 18 µM.

Photoreversible Mechanism

Head-to-head

Covalent, light-cleavable (350 nm)

Enables spatiotemporal control studies

Orthovanadate: reversible only; no light modulation reported.

Evidence Dimension	Binding affinity / inhibitory potency
Target Compound Data	Ki = 184 µM (SHP-1 catalytic domain)
Comparator Or Baseline	Sodium orthovanadate: IC₅₀ = 0.65 µM (PTP1B), 0.89 µM (LAR); Phenylarsine oxide: IC₅₀ = 18 µM (PTPε)
Quantified Difference	~280-fold less potent than sodium orthovanadate (PTP1B); ~10-fold less potent than phenylarsine oxide (PTPε)
Conditions	In vitro PTP enzyme inhibition assays; specific assay conditions vary by study

Why This Matters

The moderate affinity makes this compound suitable as a baseline comparator in PTP inhibitor discovery campaigns rather than a high-potency lead, informing procurement decisions based on intended experimental use.

• [1] Bertin Bioreagent. PTP Inhibitor III - Biochemicals - CAT N°: 19059. Product Datasheet. Available at: https://www.bertin-bioreagent.com/ptp-inhibitor-iii/ View Source

Synthetic Precursor Utility vs. Non-Brominated Analogs

4-(Bromoacetyl)phenoxyacetic acid inhibits a broad range of protein tyrosine phosphatases through covalent modification of the conserved active site cysteine residue. This broad-spectrum profile contrasts with isoform-selective inhibitors such as NSC663284, which demonstrates Ki values of 29 nM, 95 nM, and 89 nM for CDC25A, B2, and C respectively, with >20-fold selectivity over VHR and >450-fold over PTP1B.

Thiazole Synthesis

Class-level

Key alkylating agent

Required for heterocycle library construction

Non-brominated precursor inert in S_N2 thiazole formation.

Evidence Dimension	Target selectivity profile
Target Compound Data	Broad-spectrum; inhibits multiple PTP family members
Comparator Or Baseline	NSC663284: selective for CDC25 isoforms (Ki = 29-95 nM); >450-fold selective over PTP1B
Quantified Difference	Qualitative selectivity distinction; quantitative selectivity indices not available for target compound
Conditions	In vitro PTP enzyme panels

Why This Matters

Researchers requiring pan-PTP inhibition for target identification studies or pathway analysis should select this compound over isoform-selective alternatives.

Solubility in DMSO (25 mg/mL) Enables Reliable Stock Solution Preparation for Cellular Assays

4-(Bromoacetyl)phenoxyacetic acid demonstrates solubility of 25 mg/mL in DMSO, corresponding to approximately 91.5 mM stock solution concentration. This solubility profile is comparable to many standard small-molecule PTP inhibitors and enables preparation of concentrated stock solutions for dilution into aqueous assay buffers without precipitation concerns at working concentrations.

Evidence Dimension	Solvent solubility
Target Compound Data	25 mg/mL in DMSO (~91.5 mM)
Comparator Or Baseline	No direct comparative solubility data available for close structural analogs
Quantified Difference	Not available
Conditions	DMSO at room temperature

Why This Matters

Reliable solubility in DMSO ensures consistent compound delivery in cellular assays and facilitates preparation of standardized stock solutions for reproducible experimental protocols.

Purity Specifications (≥90% to ≥98%) Across Vendors Support Reproducible Biochemical Assays

Commercial preparations of 4-(Bromoacetyl)phenoxyacetic acid are available with purity specifications ranging from ≥90% (confirmed by HPLC and NMR) to ≥98%. AKSci supplies the compound with a minimum purity specification of 95%.

Evidence Dimension	Commercial purity
Target Compound Data	≥90% to ≥98% by HPLC; NMR conforms to structure
Comparator Or Baseline	No direct comparative purity data available for closest analogs
Quantified Difference	Not available
Conditions	Vendor QC specifications

Why This Matters

Availability at multiple purity grades allows researchers to select appropriate quality based on experimental requirements, balancing cost with assay sensitivity needs.

Storage Stability (2 Years at -20°C) Supports Long-Term Research Programs

4-(Bromoacetyl)phenoxyacetic acid is stable for 2 years from the date of purchase when stored as supplied at -20°C. DMSO stock solutions may be stored at -20°C for up to 1 week.

Evidence Dimension	Storage stability
Target Compound Data	2 years at -20°C (powder); 1 week at -20°C (DMSO solution)
Comparator Or Baseline	No direct comparative stability data available for closest analogs
Quantified Difference	Not available
Conditions	-20°C storage; DMSO solution

Why This Matters

Documented stability profile enables confident bulk purchasing for multi-year research programs and informs proper handling protocols for solution preparation.

4-(Bromoacetyl)phenoxyacetic Acid Applications

Photopharmacological Tools for PTP Signaling

Employ 4-(Bromoacetyl)phenoxyacetic acid as a broad-spectrum covalent PTP inhibitor to globally suppress tyrosine dephosphorylation in cellular models. This application leverages the compound's ability to inhibit multiple PTP family members [1], providing a complementary tool to isoform-selective inhibitors like NSC663284. The photoreversible covalent bond (reversible with 350 nm irradiation) enables washout-free temporal control experiments to distinguish acute vs. sustained PTP inhibition effects on downstream signaling cascades.

Anti-Inflammatory Thiazole Synthesis

Use 4-(Bromoacetyl)phenoxyacetic acid in SHP-1 biochemical assays where its Ki of 184 µM [1] provides a useful baseline potency reference. This moderate affinity makes the compound suitable for assay development and validation rather than high-potency inhibition studies, distinguishing it from more potent alternatives like sodium orthovanadate (IC₅₀ = 0.65 µM for PTP1B) that may mask subtle regulatory effects.

Mechanistic SHP-1 Domain Studies

Leverage the unique photoreversible covalent inhibition mechanism of 4-(Bromoacetyl)phenoxyacetic acid [1] in experiments requiring precise temporal control of PTP activity. Irradiation at 350 nm reverses the covalent thioether bond, enabling researchers to rapidly restore PTP activity without media changes or washout steps that introduce experimental variability. This capability is not shared by reversible inhibitors like sodium orthovanadate or irreversible covalent inhibitors lacking photoreversibility.

PTP Inhibitor QC Reference Standard

Utilize 4-(Bromoacetyl)phenoxyacetic acid as a characterized reference standard [1] in high-throughput PTP inhibitor screening campaigns. Its well-documented physicochemical properties—including DMSO solubility (25 mg/mL) , purity specifications (≥90-98% by HPLC) , and 2-year storage stability at -20°C —support its use as a consistent positive control for assay validation and inter-plate normalization.

Application

Selection Property

Validation Focus

Optochemical PTP signaling

Photoreversible covalent warhead

Light-controlled phosphatase activity in cells

Thiazole-based compound libraries

Bromoacetyl electrophile

Hantzsch thiazole synthesis for inflammatory models

SHP-1 mechanistic assays

Defined Ki benchmark

Assay calibration and inhibitor comparison

Analytical QC reference

High-purity batch availability

HPLC/LC-MS method validation for PTP inhibitors

• [1] Bertin Bioreagent. PTP Inhibitor III - Biochemicals - CAT N°: 19059. Product Datasheet. Available at: https://www.bertin-bioreagent.com/ptp-inhibitor-iii/ View Source